Cas no 2228731-65-3 (tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate
• CAS No: 2228731-65-3
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• CID: 5928456
• PubChem ID: 165880824
• Update Time: 2025-05-24

tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate
• EN300-1871771
• 2228731-65-3
• tert-butyl N-{4-chloro-2-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate

• Inchi： 1S/C17H24ClNO3/c1-15(2,3)22-14(21)19-13-7-6-11(18)8-12(13)17(10-20)9-16(17,4)5/h6-8,20H,9-10H2,1-5H3,(H,19,21)
• InChI Key： SSLCRRONYNBEKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(CO)CC1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.1444713g/mol
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2228731-65-3 and Product Name: *tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate*

Compound with the CAS number 2228731-65-3 and the product name tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its pharmacological properties, making it a promising candidate for further research and development.

The central core of the molecule is a phenyl ring substituted with a chloro group at the 4-position and a hydroxymethyl group at the 2-position. This arrangement creates a highly reactive site that can participate in various chemical transformations, enhancing its utility in synthetic chemistry. Additionally, the presence of a tert-butyl carbamate moiety at the nitrogen atom provides stability to the molecule while allowing for further derivatization. This structural design not only contributes to the compound's solubility and bioavailability but also influences its interaction with biological targets.

In recent years, there has been growing interest in developing novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known for their versatility in drug design, often serving as intermediates in the synthesis of more complex molecules. The compound in question, with its specific substitution pattern, is particularly intriguing due to its ability to modulate biological pathways associated with inflammation and pain management. Preliminary studies have suggested that derivatives of this compound may exhibit significant anti-inflammatory properties, making them valuable candidates for treating chronic inflammatory conditions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropylphenyl core, followed by functionalization with the chloro and hydroxymethyl groups. The introduction of the tert-butyl carbamate group is typically achieved through a reaction with an appropriate carbamic acid derivative under controlled conditions. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce larger quantities of the compound for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting neurological disorders. The phenyl ring and its substituents can interact with specific receptors and enzymes in the brain, offering a pathway to modulate neurotransmitter activity. Recent research has highlighted the importance of targeting these pathways in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound make it an attractive candidate for designing molecules that can cross the blood-brain barrier and exert their effects within the central nervous system.

The pharmacokinetic properties of this compound are also worth examining. Studies have indicated that it exhibits good oral bioavailability, suggesting that it could be developed into a viable oral medication. Additionally, its stability under various physiological conditions enhances its potential as a drug candidate. Further investigation into its metabolic pathways will be crucial in understanding how it is processed within the body and whether any metabolites could contribute to its therapeutic effects or side effects.

In conclusion, compound with CAS number 2228731-65-3 and product name tert-butyl N-{4-chloro-2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential applications in treating inflammatory and neurological disorders make it an exciting candidate for further development. As research continues to uncover new therapeutic possibilities, this compound holds significant promise for contributing to advancements in medicine.